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Compound of Interest

Compound Name: Cinnolin-8-amine

Cat. No.: B1626861 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Cinnolin-8-amine is not readily available in

public databases. The following disposal procedures are based on general best practices for

the handling and disposal of aromatic amines, a class of compounds that often includes toxic

and environmentally hazardous substances.[1][2] It is imperative that all handling and disposal

activities are preceded by a thorough risk assessment conducted by qualified personnel and

are in strict compliance with local, state, and federal regulations.

Cinnolin-8-amine is a bicyclic aromatic amine. Aromatic amines as a class are known for

potential health hazards, including toxicity and carcinogenicity.[1][2] Therefore, until specific

hazard data for Cinnolin-8-amine becomes available, it must be handled with caution as a

potentially hazardous substance.

Quantitative Data and Physical Properties
Due to the lack of a specific SDS for Cinnolin-8-amine, a comprehensive set of quantitative

safety data is unavailable. However, its basic chemical properties are listed below. For

comparative context, properties of the related but structurally distinct compounds 8-

Aminoquinoline and 8-Aminoisoquinoline are also provided.

Table 1: Chemical and Physical Properties of Cinnolin-8-amine
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Property Value

Molecular Formula C₈H₇N₃

Appearance Not specified

Note: Data for Cinnolin-8-amine is limited. Always handle with caution.

Table 2: Comparative Properties of 8-Aminoquinoline and 8-Aminoisoquinoline

Property 8-Aminoquinoline 8-Aminoisoquinoline

Molecular Formula C₉H₈N₂ C₉H₈N₂

Appearance Beige Powder Solid Brown

Melting Point 62 - 65 °C / 143.6 - 149 °F 168 - 169 °C / 334.4 - 336.2 °F

Boiling Point 174 °C / 345.2 °F @ 26 mmHg Not available

UN Number UN2811 UN2811

Source: Safety Data Sheets for 8-Aminoquinoline and 8-Aminoisoquinoline. These are different

compounds from Cinnolin-8-amine and this data is for informational and comparative

purposes only.

Experimental Protocols: Step-by-Step Disposal
Procedure
The following procedure outlines the recommended steps for the safe disposal of Cinnolin-8-
amine in a laboratory setting. This protocol is designed to minimize risk to personnel and the

environment.

1. Hazard Identification and Risk Assessment:

Given the absence of a specific SDS, treat Cinnolin-8-amine as a hazardous substance.

The principal investigator or laboratory supervisor must conduct a risk assessment before

any disposal activities commence.[3] This assessment should consider the quantity of waste,
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potential for exposure, and any other chemicals present in the waste mixture.

2. Personal Protective Equipment (PPE):

Before handling Cinnolin-8-amine waste, ensure appropriate PPE is worn. This includes:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A lab coat.

All handling of solid Cinnolin-8-amine or its solutions should be conducted in a certified

chemical fume hood to prevent inhalation of dust or vapors.

3. Waste Segregation and Collection:

Do not dispose of Cinnolin-8-amine down the drain or in regular trash.[4]

Keep Cinnolin-8-amine waste separate from other chemical waste streams to prevent

potentially hazardous reactions.[4]

Collect solid Cinnolin-8-amine waste in a clearly labeled, sealable container made of a

compatible material (e.g., amber glass or high-density polyethylene).

Solutions containing Cinnolin-8-amine should be collected in a labeled, leak-proof, and

sealed liquid waste container.

4. Waste Container Labeling:

Label the waste container clearly and accurately. The label should include:

The words "Hazardous Waste".

The full chemical name: "Cinnolin-8-amine".

The approximate quantity of the waste.

The date of accumulation.
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Any known hazard characteristics (e.g., "Toxic," "Aromatic Amine").

5. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area.[4]

The storage area should be away from heat sources and incompatible materials such as

strong acids and oxidizing agents.[4]

6. Final Disposal:

Arrange for the disposal of the Cinnolin-8-amine waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company.[4][5]

Provide the disposal company with all available information about the waste.

Maintain records of the waste disposal as required by your institution and local regulations.

[4]

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of a

chemical, like Cinnolin-8-amine, for which a specific Safety Data Sheet is not available.

Caption: Disposal workflow for a chemical with an unavailable SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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